2,3-Dichloroanisole

• IUPAC Name: 1,2-dichloro-3-methoxybenzene
• InChI: InChI=1S/C7H6Cl2O/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,1H3
• InChI Key: HFEASCCDHUVYKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C7H6Cl2O
• DSSTOX Substance ID: DTXSID1062095
• Molecular Weight: 177.02 g/mol
• CAS No.: 1984-59-4

Description

2,3-Dichloroanisole, also known as 1,2-dichloro-3-methoxybenzene, is an organic compound with the molecular formula C7H6Cl2O. It is a derivative of anisole, where two chlorine atoms are substituted at the 2nd and 3rd positions of the benzene ring. This compound is known for its use in various chemical and industrial applications due to its unique properties.

Scientific Research Applications

2,3-Dichloroanisole has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biological systems.

Medicine: Research is ongoing to explore its potential use in pharmaceuticals and as a precursor for drug development.

Industry: It is used in the production of agrochemicals, pesticides, and other industrial chemicals

Safety and Hazards

2,3-Dichloroanisole is considered hazardous. It causes skin irritation and serious eye irritation. It may cause respiratory irritation if inhaled, and it is harmful if swallowed. Safety measures include avoiding dust formation, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Mechanism of Action

Biochemical Pathways

Halogenated anisoles in general have been used in the development of analytical methods for the determination of biogenic halogenated anisoles .

Pharmacokinetics

Given its chemical structure, it is likely to be lipophilic, which could influence its absorption and distribution within the body .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2,3-Dichloroanisole. Factors such as pH, temperature, and the presence of other chemicals can affect its stability and activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2,3-Dichloroanisole can be synthesized through the reaction of 1,2,3-trichlorobenzene with an alkali metal methoxide, preferably in the presence of methanol . The reaction typically involves heating the reactants under reflux conditions to facilitate the substitution of the chlorine atom with a methoxy group.

Industrial Production Methods: In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The reaction mixture is often subjected to distillation and purification steps to isolate the desired compound.

Chemical Reactions Analysis

Types of Reactions: 2,3-Dichloroanisole undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted with other functional groups under appropriate conditions.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction Reactions: The compound can be reduced to form less chlorinated derivatives or dechlorinated products.

Common Reagents and Conditions:

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide in methanol are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Major Products Formed:

Substitution: Products include various methoxy-substituted benzene derivatives.

Oxidation: Products include quinones and other oxidized aromatic compounds.

Reduction: Products include partially or fully dechlorinated anisole derivatives.

Comparison with Similar Compounds

• 2,4-Dichloroanisole
• 2,5-Dichloroanisole
• 2,6-Dichloroanisole
• 3,4-Dichloroanisole
• 3,5-Dichloroanisole

Comparison: 2,3-Dichloroanisole is unique due to the specific positioning of the chlorine atoms, which influences its chemical reactivity and physical properties. Compared to other dichloroanisoles, it may exhibit different reactivity patterns in substitution and oxidation reactions. The presence of chlorine atoms at the 2nd and 3rd positions also affects its interaction with biological systems and its effectiveness as an insecticide .

Synthesis routes and methods I

Procedure details

363 g (1 mole) of 1,2,3-trichlorobenzene is dissolved in 600 ml dimethyl acetamide and heated to 125° with stirring. 500 ml of 25% commercial sodium methoxide in methanol is then added at such a rate that the temperature is maintained at 125°-130°. After addition is complete the temperature is maintained at 130° for 30 minutes. The mixture is diluted with water and extracted with toluene. The toluene extracts are washed with brine, dried and the toluene removed by distillation. The residue is fractionated to yield 200 g of the desired isomer 2,3-dichloroanisole bp 140°/29 mm. By appropriate fractionation the minor isomer 2,3-dichloroanisole may also be obtained.

Synthesis routes and methods II

Procedure details

Trichlorobenzene (363 g, 2 moles) was dissolved in 600 ml of dimethyl acetamide and 650 ml of 25% sodium methoxide in methanol solution added all at once. The solution was stirred and heated to 166° as the methanol slowly distilled out. The solution was held at 166° for 30 minutes, * cooled and quenched with 5 times its volume of water and extracted with toluene (2 × 1000 ml). The toluene extracts were washed with water (1 L) and dried over sodium sulfate. The toluene was removed by distillation under reduced pressure and the residue fractionated to yield the pure 2,3-dichloroanisole, bp 140°/28 mm. Yield 212 g (60%). Considerable material remains in the aqueous DMAC layer and can be recovered by repeated extractions with methylene chloride.